ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5-nitrothiophene-3-carboxylate
• InChI: InChI=1S/C16H17N3O7S2/c1-4-26-16(21)12-9-13(19(22)23)27-15(12)17-14(20)10-5-7-11(8-6-10)28(24,25)18(2)3/h5-9H,4H2,1-3H3,(H,17,20)
• InChI Key: JBTZNOHJYSPZTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C16H17N3O7S2
• DSSTOX Substance ID: DTXSID70412712
• Molecular Weight: 427.5 g/mol
• CAS RN: 6192-49-0

Description

Ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate, also known as EDMNTC, is a heterocyclic organic compound that has been studied for its potential applications in various scientific research fields. EDMNTC is a derivative of nitrothiophene and has been found to possess various interesting properties, such as strong antioxidant and anti-inflammatory activities, which make it a promising candidate for use in various laboratory experiments. In

Scientific Research Applications

Ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has been studied for its potential applications in various scientific research fields, such as medicine, environmental sciences, and biochemistry. In medicine, ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has been studied for its potential as an antioxidant and anti-inflammatory agent. In environmental sciences, ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has been studied for its potential as a pollutant-degrading agent. In biochemistry, ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has been studied for its potential as a reagent for various biochemical reactions.

Mechanism of Action

The mechanism of action of ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has not been fully elucidated. However, it is believed that ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is able to scavenge reactive oxygen species (ROS), which are produced during oxidative stress, and inhibit the production of pro-inflammatory mediators. ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is also believed to be able to modulate the activity of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has been found to possess various biochemical and physiological effects. In vitro studies have shown that ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is able to scavenge ROS and inhibit the production of pro-inflammatory mediators. In vivo studies have also shown that ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is able to reduce inflammation and oxidative stress in various animal models. ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate has also been found to possess anti-tumor effects in various animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate for laboratory experiments is its ability to scavenge ROS and inhibit the production of pro-inflammatory mediators. However, there are some limitations to using ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate for laboratory experiments. For example, ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is not water-soluble, which can limit its use in certain experiments. Additionally, ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate is not very stable, which can limit its use in long-term experiments.

Future Directions

There are many potential future directions for research on ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate. For example, further studies could be conducted to investigate the mechanism of action of ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate and its potential applications in various scientific research fields. Additionally, further studies could be conducted to investigate the effects of ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate on various biochemical and physiological processes. Finally, further studies could be conducted to investigate the stability of ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate and its potential use in long-term experiments.

Synthesis Methods

Ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate can be synthesized through a multi-step process. The first step involves the reaction of 4-dimethylsulfamoylbenzamide with nitroethane, which produces a nitroethylbenzamide intermediate. This intermediate is then reacted with thiophene-3-carboxaldehyde in the presence of sodium hydroxide to produce ethyl 2-[4-(dimethylsulfamoyl)benzamido]-5-nitrothiophene-3-carboxylate.